Cas no 171850-29-6 (5,7-Dichloro-4-hydroxyquinoline)

• Product Name: 5,7-Dichloro-4-hydroxyquinoline
• CAS No: 171850-29-6
• MF: C₉H₅Cl₂NO
• MW: 214.048100233078
• MDL: MFCD00219834
• CID: 65900
• Update Time: 2025-10-29

5,7-Dichloro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloroquinolin-4-ol
• 5,7-DICHLORO-4-HYDROXY QUINOLINE
• 4(1H)-quinolinone, 5,7-dichloro-
• 427-420-0
• 4-Quinolinol, 5,7-dichloro- (Tautomer)
• 5,7-Dichloro-4(1H)-quinolinone,
• 5,7-Dichloro-4-quinolinol (Tautomer)
• 5,7-Dichloroquinolin-4(1H)-one
• 5,7-Dichloroquinolin-4-ol (Tautomer)
• T66 BM EVJ GG IG
• 5,7-Dichloro-4-hydroxyquinoline
• 5,7-dichloro-1H-quinolin-4-one
• 5,7-Dichloro-4-quinolinol
• Maybridge1_005050
• Oprea1_359762
• 4-Quinolinol,5,7-dichloro-
• 5,7-dichloro-g-hydroxyquinoline
• 5,7-dichloro-4-hydoxyquinoline
• HMS555N12
• GESHSYASHHORJB-UHFFFAOYSA-N
• SBB094893
• OR3930

• MDL： MFCD00219834
• Inchi： 1S/C9H5Cl2NO/c10-5-3-6(11)9-7(4-5)12-2-1-8(9)13/h1-4H,(H,12,13)
• InChI Key： GESHSYASHHORJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(C=CN2)=O)Cl

Computed Properties

• Exact Mass: 212.97495
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 340.2°C at 760 mmHg
• PSA: 33.12

5,7-Dichloro-4-hydroxyquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5,7-Dichloro-4-hydroxyquinoline

Comprehensive Overview of 5,7-Dichloro-4-hydroxyquinoline (CAS No. 171850-29-6): Properties, Applications, and Research Insights

5,7-Dichloro-4-hydroxyquinoline (CAS No. 171850-29-6) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by the presence of two chlorine atoms at the 5- and 7-positions and a hydroxyl group at the 4-position of the quinoline ring, exhibits remarkable versatility in synthetic and medicinal chemistry. Researchers and industry professionals frequently search for terms like "5,7-Dichloro-4-hydroxyquinoline synthesis", "CAS 171850-29-6 applications", and "quinoline derivatives in drug discovery", reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 5,7-Dichloro-4-hydroxyquinoline is C₉H₅Cl₂NO, with a molecular weight of 214.05 g/mol. Its crystalline structure and moderate solubility in organic solvents make it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its potential as a scaffold for developing antimicrobial and anti-inflammatory agents, aligning with the global demand for novel therapeutic compounds. Searches for "quinoline-based antimicrobial agents" and "halogenated quinolines in medicine" underscore the compound's alignment with current healthcare challenges, such as antibiotic resistance.

In agrochemical applications, 5,7-Dichloro-4-hydroxyquinoline serves as a precursor for crop protection agents, leveraging its halogenated structure to enhance bioactivity. The rise of sustainable agriculture has spurred interest in "eco-friendly quinoline derivatives" and "CAS 171850-29-6 in plant science", positioning this compound as a candidate for next-generation pesticides with reduced environmental impact. Its mechanism of action, often involving enzyme inhibition, is a focal point for researchers exploring "targeted pest control" strategies.

From a synthetic chemistry perspective, the compound's reactivity allows for diverse functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with trends in "fragment-based drug design" and "computational chemistry optimization", where 5,7-Dichloro-4-hydroxyquinoline is frequently cited as a model substrate. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stability, addressing queries like "CAS 171850-29-6 analytical methods" and "quinoline derivative stability testing".

Environmental and safety profiles of 5,7-Dichloro-4-hydroxyquinoline are also critical discussion points. While the compound is not classified as hazardous under standard regulations, proper handling protocols are emphasized in industrial settings. Searches for "quinoline derivative biodegradability" and "green chemistry alternatives" reflect the broader shift toward sustainable chemical practices, with researchers investigating degradation pathways and eco-compatible modifications.

In conclusion, 5,7-Dichloro-4-hydroxyquinoline (CAS No. 171850-29-6) represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its adaptability to modern research trends—such as "precision medicine" and "green synthesis"—ensures its continued prominence in scientific literature and industrial workflows. As innovation in quinoline chemistry advances, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.